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Compound of Interest

Compound Name: 2-(2-Hydroxypropoxy)propan-1-ol

CAS No.: 25322-69-4

Cat. No.: B1198212 Get Quote

Introduction: The DPG Variable
Welcome to the technical hub for Dipropylene Glycol (DPG). You are likely here because your

formulation is exhibiting non-Newtonian behavior, unexpected drift, or phase instability.

DPG is not merely a solvent; it is a structure-maker in aqueous systems due to its extensive

hydrogen-bonding network. Unlike Propylene Glycol (PG), DPG’s isomer distribution and

higher hydrophobicity create unique rheological challenges. This guide moves beyond the

datasheet to address the causality of viscosity failures.

Module 1: Rheology & Physical Properties
The Baseline: Before troubleshooting, validate your raw material. DPG viscosity is highly

temperature-dependent. A deviation of just 2°C in your processing environment can alter

viscosity by >15%.

Standard Viscosity Profile (USP/EP Grade)
Data summarized from standard industry monographs (Dow, Shell).
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Temperature (°C)
Dynamic Viscosity (cP /
mPa[1][2]·s)

Practical Implication

10°C ~230 - 250
Difficult to pump; requires heat

tracing.

20°C 107 - 118 Standard QC reference point.

25°C 75 - 80 Typical lab processing temp.

40°C ~35 - 40
Ideal for high-speed mixing/de-

aeration.

60°C ~15 - 18
Risk of volatile loss; minimal

drag.

Q: Why does my DPG/Water mixture viscosity not match
the theoretical average?
A: DPG and water do not mix linearly. They exhibit "Excess Viscosity" due to hetero-molecular

hydrogen bonding.

The Mechanism: Water molecules bridge the hydroxyl groups of DPG isomers, creating a

fluid structure more rigid than either pure component.

The Result: A 50:50 mixture often has a higher viscosity than calculated by the Arrhenius

mixing rule.

Correction: Do not rely on linear interpolation. Build a standard curve for your specific

DPG:Water ratio.

Module 2: Formulation Interactions & Compatibility
Core Directive: Order of addition is the primary variable controlling final viscosity in DPG

systems.

Q: My Carbomer/HPMC gel loses viscosity when I add
DPG. Why?
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A: This is a Solvation Competition failure.

Mechanism: DPG is hygroscopic and has a high affinity for water.[2][3] If added

simultaneously with the polymer or before the polymer is fully hydrated, DPG "steals" the

water necessary for the polymer chains to uncoil (hydrate).

Result: The polymer remains partially coiled (low hydrodynamic volume), resulting in lower

final viscosity and potential "fish eyes" (translucent clumps).

Protocol: Always hydrate the polymer in pure water first (allow to swell), neutralize (if using

Carbomer), and then titrate in the DPG phase.

Q: Why is my formulation cloudy?
A: Cloudiness usually indicates Phase Shock or Isomer Insolubility.

Shock Dilution: Adding water too quickly to a high-DPG hydrophobic phase causes localized

precipitation of oil-soluble ingredients.

Grade Purity: "Fragrance Grade" DPG contains different isomer ratios than "Pharma Grade."

Impurities in lower grades can act as nucleation sites for haze.

Module 3: Troubleshooting Logic (Interactive Guide)
Use the following logic flow to diagnose viscosity deviations.
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Viscosity Deviation Detected

Step 1: Check Temperature
Is T within ±0.5°C of target?

Action: Equilibrate Sample
DPG is highly temp-sensitive

No

Step 2: Check Appearance
Are there micro-bubbles?

Yes

Action: Centrifuge/Vacuum
Air mimics shear-thinning

Yes

Step 3: Is Viscosity Drifting?
(Changing over 24h)

No

Drift: INCREASING Drift: DECREASING

Cause: Solvent Evaporation
Check seal integrity

Cause: Hygroscopicity
DPG absorbed moisture

If open to air

Cause: Polymer Degradation
Check pH or Shear history

If sealed

Click to download full resolution via product page

Figure 1:Diagnostic logic for viscosity deviations in DPG formulations. Follow the path to

identify root causes.

Module 4: Experimental Protocols
Protocol A: The "Solvation Sparing" Mixing Workflow
Objective: To incorporate DPG into hydrogels without compromising viscosity yield.

Materials:
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Polymer (Carbomer, Xanthan, or Cellulose derivative)

Water (Deionized/WFI)

Dipropylene Glycol (USP Grade)

Neutralizer (if applicable, e.g., TEA, NaOH)

Workflow Visualization:

1. Polymer Hydration
(Water Only)

2. Neutralization
(Max Viscosity Reached)

High Shear 3. DPG Addition
(Slow Titration)

Low Shear (Sweep) 4. De-aeration
(Vacuum/Centrifuge)

Static

Click to download full resolution via product page

Figure 2:Optimal addition order to prevent solvation competition.

Step-by-Step:

Hydration: Disperse polymer in 100% of the calculated water phase. Agitate until fully

hydrated (no fish eyes). Critical: Do not add DPG yet.

Neutralization (Carbomers only): Add neutralizer to achieve target pH (usually 6.0–7.0). The

gel should form immediately.

The DPG Cut-In:

Pre-mix any oil-soluble actives into the DPG.

Slowly add the DPG phase to the gel phase.

Agitation: Switch to an anchor sweep or low-shear impeller. High shear at this stage can

mechanically degrade the polymer network now that the solvent system is changing.

Final QC: Measure viscosity at 25°C.

Protocol B: Accurate Viscosity Measurement
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Issue: DPG is hygroscopic. Leaving a sample on the rheometer plate for 5 minutes while

setting up software will alter the water content and the result.

Equilibration: Set rheometer Peltier plate to 25°C.

Sample Loading: Apply sample. Immediately trim excess.

Sealing: Use a solvent trap or apply a thin film of low-viscosity silicone oil around the edge of

the geometry to prevent moisture exchange with the air.

Shear Profile:

Perform a stress sweep to identify the Linear Viscoelastic Region (LVR).

For single-point QC, measure at a shear rate relevant to application (e.g., 10 s⁻¹ for

pouring, 0.1 s⁻¹ for leveling).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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